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Compound of Interest

2-Methoxy-2-methylpropan-1-

Compound Name: )
amine

Cat. No.: B1354346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and
key technical data for the chemical compound 2-Methoxy-2-methylpropan-1-amine and its
common salt form, 2-Methoxy-2-methylpropan-1-amine hydrochloride. This document is
intended to serve as a valuable resource for researchers and professionals in the fields of
medicinal chemistry, organic synthesis, and drug development.

Chemical Identity
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Common Name

2-Methoxy-2-methylpropan-1-amine

(2-Methoxy-2-methylpropyl)amine, 2-

Synonyms Methoxyisobutylamine, 1-Amino-2-methoxy-2-
methylpropane

CAS Number 89282-70-2

Molecular Formula CsHisNO

Molecular Weight 103.16 g/mol

Chemical Structure

Common Name

2-Methoxy-2-methylpropan-1-amine
hydrochloride

Synonyms 2-Methoxy-2-methyl-1-propanamine HCI
CAS Number 1020743-95-6

Molecular Formula CsH14CINO

Molecular Weight 139.62 g/mol

Chemical Structure

Commercial Availability and Suppliers

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

2-Methoxy-2-methylpropan-1-amine and its hydrochloride salt are readily available from a

variety of chemical suppliers catering to the research and development sector. These

compounds are typically offered in quantities ranging from milligrams to kilograms. Below is a

summary of representative suppliers and their typical product specifications.

Table 1: Commercial Suppliers of 2-Methoxy-2-

] . Available
Supplier Product Number Purity .
Quantities
AK Scientific, Inc. HTS037300 >95% Inquire
Manchester Organics 89282-70-2 Inquire 5g, 10g, 259
Pharmaffiliates PA2702418 High Purity Inquire
LookChem 89282-70-2 99% 1kg, 25kg
Sunway Pharm Ltd CB47404 97% 1g, 59, 10g

Table 2: Commercial Suppliers of 2-Methoxy-2-
methylpropan-1-amine hydrochloride (CAS: 1020743-95-

6)
] . Available

Supplier Product Number Purity .
Quantities

Sigma-Aldrich ENA341294638 95% 19, 59

Cenmed C007B-367224 97% 1g

ChemicalBook CB7740400 Inquire Inquire

BLDpharm BD121856 >97% 1g, 59, 259

Crysdot LLC CD13028017 95+% (typically >97%)  Inquire

Physicochemical and Safety Data
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Sourced from supplier data and public chemical databases, the following tables summarize key
physicochemical and safety information.

Table 3: Physicochemical Properties

2-Methoxy-2- 2-Methoxy-2-
Property . .
methylpropan-1-amine methylpropan-1-amine HCI
Appearance Liquid (predicted) White powder/solid
Boiling Point Not available Not available
Melting Point Not available 112-113 °C[1]
Storage Temperature Room Temperature Room Temperature

Table 4: Safety and Hazard Information

Hazard Statement GHS Classification
H315: Causes skin irritation Skin Irrit. 2

H317: May cause an allergic skin reaction Skin Sens. 1[2]
H319: Causes serious eye irritation Eye Irrit. 2

H335: May cause respiratory irritation STOT SE 3

Note: This information is based on the hydrochloride salt and should be handled with
appropriate personal protective equipment in a well-ventilated area.

Experimental Protocols

While specific experimental protocols for the direct application of 2-Methoxy-2-methylpropan-
1-amine in complex syntheses are often proprietary or context-dependent, a general synthesis
of the parent amine has been described.

Synthesis of 2-Methoxy-2-methylpropan-1-amine via
LAH Reduction
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This protocol is adapted from a documented synthesis and involves the reduction of a nitrile
intermediate.[3]

Step 1: Synthesis of 2-methoxy-2-methylpropanenitrile

e To a solution of freshly fused zinc chloride (1.47 g, 11 mmol) in an excess of anhydrous
methanol, add 2-hydroxy-2-methylpropanenitrile (1 mL, 11 mmaol).

» Reflux the reaction mixture overnight in an oil bath.

» After cooling to room temperature, pour the reaction mixture into ice water and extract with
diethyl ether.

e Wash the ether layer with brine (saturated NaCl solution) and dry over an appropriate drying
agent.

e Remove the ether by simple distillation.
o Collect the pure product by distilling at 120 °C.
Step 2: Synthesis of 2-methoxy-2-methylpropan-1-amine

 In a three-necked flask fitted with a nitrogen inlet, dropping funnel, and reflux condenser,
suspend lithium aluminum hydride (LAH) (0.8 g, 20 mmol) in dry diethyl ether (25 mL).

e Maintain the mixture under a nitrogen atmosphere and cool in an ice bath.

e Add a solution of 2-methoxy-2-methylpropanenitrile (1 g, 10 mmol), from Step 1, dissolved in
dry ether (2 mL) dropwise to the well-stirred LAH suspension.

 After the addition is complete, bring the reaction mixture to room temperature and then heat
to reflux for 4 hours.

o Cool the reaction mixture in an ice bath and quench by the sequential dropwise addition of
water (0.8 mL), 15% aqueous NaOH (0.8 mL), and finally water (2.4 mL).

« Filter the resulting granular precipitate and wash thoroughly with diethyl ether.
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o Combine the ether filtrates, dry over a suitable drying agent, and remove the solvent under
reduced pressure to yield the final product.

Applications in Research and Development

2-Methoxy-2-methylpropan-1-amine serves as a versatile building block in medicinal
chemistry and drug discovery. Its structural features, including a primary amine for further
functionalization and a methoxy group that can influence physicochemical properties such as
solubility and metabolic stability, make it an attractive component in the design of novel
bioactive molecules.

Patent literature indicates its use as a reagent in the synthesis of more complex heterocyclic
compounds, some of which are investigated as potential therapeutic agents. For instance, it
has been incorporated into pyrazolothiazole derivatives and other nitrogen-containing
heteroaryl compounds.[4][5]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key logical and experimental flows
relevant to the procurement and use of 2-Methoxy-2-methylpropan-1-amine.

Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow for a Research Chemical.
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Synthesis of 2-Methoxy-2-methylpropan-1-amine
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Caption: Synthetic Pathway via LAH Reduction of the Nitrile Intermediate.

Application as a Building Block in Medicinal Chemistry
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Caption: Role as a Building Block in a Drug Discovery Cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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